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Compound of Interest

Compound Name: Demethylbatatasin IV

Cat. No.: B1214630 Get Quote

Demethylbatatasin IV: A Technical Guide for
Researchers
An In-depth Examination of the Physical, Chemical, and Biological Properties of a Promising

Natural Stilbenoid

Demethylbatatasin IV, a naturally occurring stilbenoid, has garnered attention within the

scientific community for its potential therapeutic applications. This technical guide provides a

comprehensive overview of its physical and chemical properties, supported by available

experimental data. It is intended to serve as a resource for researchers, scientists, and drug

development professionals interested in the further exploration and utilization of this

compound.

Core Chemical and Physical Properties
Demethylbatatasin IV, systematically named 5-[2-(2-hydroxyphenyl)ethyl]benzene-1,3-diol, is

a trihydroxybibenzyl derivative.[1] Its core structure consists of two benzene rings linked by an

ethyl bridge, a feature characteristic of the bibenzyl class of compounds.[1]

Table 1: Physicochemical Properties of Demethylbatatasin IV
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Property Value Source

Molecular Formula C₁₄H₁₄O₃ [2]

Molecular Weight 230.26 g/mol [2]

CAS Number 113276-63-4 [2]

Appearance
Not explicitly reported, likely a

solid.
-

Melting Point Not experimentally determined.

Boiling Point Not experimentally determined. -

Water Solubility

Estimated at 175.7 mg/L at 25

°C. Considered practically

insoluble.

[2][3]

Solubility in Organic Solvents

Slightly soluble in methanol

and chloroform. Soluble in

Dimethyl Sulfoxide (DMSO)

and Dimethylformamide

(DMF).

Synonyms

2',3,5-trihydroxybibenzyl, 5-(2-

Hydroxyphenethyl)-1,3-

benzenediol

[2]

Spectroscopic and Analytical Data
The structural elucidation and quantification of Demethylbatatasin IV rely on various

spectroscopic techniques. While complete experimental spectra are not readily available in the

public domain, predicted mass spectrometry data provides valuable information for its

identification.

Table 2: Predicted Mass Spectrometry Data for Demethylbatatasin IV
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Adduct m/z

[M+H]⁺ 231.10158

[M+Na]⁺ 253.08352

[M+NH₄]⁺ 248.12812

[M+K]⁺ 269.05746

[M-H]⁻ 229.08702

[M+Na-2H]⁻ 251.06897

[M]⁺ 230.09375

[M]⁻ 230.09485

Source: Data predicted and compiled from publicly available chemical databases.

Detailed experimental 1H and 13C NMR data with complete peak assignments are not yet

published. However, general chemical shift ranges for similar bibenzyl structures can be

inferred from the literature. For accurate structural confirmation and purity assessment, it is

recommended to acquire and interpret 1H NMR, 13C NMR, COSY, HSQC, and HMBC spectra.

Experimental Protocols
Extraction and Isolation from Natural Sources
Demethylbatatasin IV is primarily found in the tubers and bulbils of various Dioscorea species

(yams).[2] The following outlines a general methodology for its extraction and isolation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1214630?utm_src=pdf-body
https://www.vulcanchem.com/product/vc1680739
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fresh or Dried Tubers of Dioscorea sp.

Maceration with Methanol
(Cold Extraction)

Filtration to remove solid plant material

Rotary Evaporation
to yield crude extract

Solvent-Solvent Partitioning
(e.g., with n-hexane, ethyl acetate, n-butanol)

Column Chromatography
(Silica Gel or Sephadex LH-20)

Preparative HPLC
(e.g., C18 column with a methanol/water gradient)

Pure Demethylbatatasin IV

Click to download full resolution via product page

Caption: Potential mechanisms of antimicrobial action for Demethylbatatasin IV.
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Anti-inflammatory and Antioxidant Activity
The anti-inflammatory and antioxidant activities of stilbenoids are well-documented. It is

plausible that Demethylbatatasin IV exerts its effects through the modulation of key signaling

pathways involved in inflammation and oxidative stress, such as the NF-κB and Nrf2 pathways.

However, specific studies on Demethylbatatasin IV are required to confirm these hypotheses.

Diagram 3: Postulated Anti-inflammatory and Antioxidant Signaling Pathways
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Caption: Hypothesized signaling pathways for the biological activities of Demethylbatatasin
IV.

Future Directions
Demethylbatatasin IV represents a promising lead compound for drug discovery. Future

research should focus on:

Complete Physicochemical Characterization: Experimental determination of melting point,

boiling point, and solubility in a wider range of solvents.
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Full Spectroscopic Elucidation: Detailed 1D and 2D NMR studies to provide a complete and

unambiguous assignment of all proton and carbon signals.

Mechanistic Studies: In-depth investigation of the mechanisms underlying its antimicrobial,

anti-inflammatory, and antioxidant activities, including the identification of specific molecular

targets and signaling pathways.

In Vivo Efficacy and Safety: Preclinical studies in animal models to evaluate its therapeutic

potential and to assess its safety profile.

Synthesis and Analogue Development: Development of efficient synthetic routes to enable

the production of larger quantities and the creation of novel analogues with improved activity

and pharmacokinetic properties.

This technical guide provides a summary of the current knowledge on Demethylbatatasin IV.

It is evident that while the foundational information is promising, significant research is still

required to fully unlock the therapeutic potential of this natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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